Cas no 192051-94-8 (6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one
• CAS No: 192051-94-8
• MF: C₁₀H₇BrFNO
• MW: 256.071085214615
• MDL: MFCD12114743
• CID: 3855654
• PubChem ID: 15395999
• Update Time: 2025-07-02

6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinol, 6-bromo-8-fluoro-2-methyl-
• 6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one
• 192051-94-8
• EN300-268192
• SCHEMBL18451103
• 6-Bromo-8-fluoro-2-methyl-4-quinolinol
• CS-0243770
• G39989
• 6-bromo-8-fluoro-2-methyl-1H-quinolin-4-one
• SHA05194
• DB-207671

• MDL： MFCD12114743
• Inchi： 1S/C10H7BrFNO/c1-5-2-9(14)7-3-6(11)4-8(12)10(7)13-5/h2-4H,1H3,(H,13,14)
• InChI Key： RZHABZSDMMVMSX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2F)C(O)=CC=1C

Computed Properties

• Exact Mass: 254.96950Da
• Monoisotopic Mass: 254.96950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one (CAS No. 192051-94-8)

6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one (CAS No. 192051-94-8) is a fluorinated and brominated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the 6-bromo and 8-fluoro substitutions, make it a valuable building block for drug discovery and development.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one for its potential applications in designing kinase inhibitors and antimicrobial agents. The presence of both bromine and fluorine atoms in its structure allows for further functionalization, enabling the creation of diverse derivatives with tailored properties.

The synthesis of 6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one typically involves multi-step organic reactions, including halogenation and cyclization processes. Its CAS No. 192051-94-8 is frequently searched in chemical databases, reflecting its importance in academic and industrial settings. Scientists are also exploring its role in photoluminescent materials, as quinoline derivatives are known for their optical properties.

One of the trending topics in chemistry is the development of sustainable synthetic methods. Researchers are investigating greener approaches to produce 6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one, such as catalytic reactions and solvent-free conditions. These efforts align with the global push toward green chemistry and reduced environmental impact.

Another area of interest is the compound's potential in medicinal chemistry. Quinolines are a privileged scaffold in drug design, and the introduction of fluoro and bromo groups can significantly alter biological activity. For instance, 6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one has been studied for its interactions with enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

From a commercial perspective, 6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one is available through specialized chemical suppliers, often listed under its CAS No. 192051-94-8. Its pricing and availability are influenced by factors such as purity, scale of production, and regional demand. Companies engaged in custom synthesis frequently handle this compound to meet the needs of research institutions and pharmaceutical firms.

In summary, 6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one (CAS No. 192051-94-8) is a versatile and highly functionalized quinoline derivative with broad applications in drug discovery, materials science, and beyond. Its unique structural attributes and reactivity profile continue to inspire innovative research, positioning it as a compound of enduring scientific and industrial relevance.